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Introduction

[2-(Dimethylamino)ethyl]lhydrazine, with the CAS number 1754-57-0, is a substituted hydrazine derivative that holds potential
as a versatile reagent and building block in organic synthesis, particularly in the development of novel pharmaceuticals and
agrochemicals.[1] Its unique structure, featuring a hydrazine moiety and a dimethylamino group, imparts a distinct reactivity
profile that can be leveraged for the construction of complex molecular architectures. This guide provides a comprehensive
overview of the known physical and chemical characteristics of [2-(Dimethylamino)ethyl]hydrazine, outlines safety and
handling protocols based on the properties of related hydrazine compounds, and discusses its potential applications in research
and development.

Chemical and Physical Properties

The fundamental physicochemical properties of [2-(Dimethylamino)ethyl]lhydrazine are summarized below. This data is critical
for its appropriate handling, storage, and application in experimental settings.

Property Value Source(s)
CAS Number 1754-57-0 [1]121[31[4]
Molecular Formula CaHi3N3 [11[21[3]14]
Molecular Weight 103.17 g/mol [11[3][4]
Boiling Point 185.3 °C at 760 mmHg [3]

Density 0.902 g/cm3 [3]

Flash Point 65.9 °C [3]

Solubility: While specific solubility data for [2-(Dimethylamino)ethyllhydrazine is not readily available, aliphatic hydrazines are
generally soluble in water.[5]
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Reactivity and Stability

Hydrazine and its derivatives are known for their reactivity, which is a cornerstone of their synthetic utility.

Reducing Agent: Hydrazines are effective reducing agents.[5] This property suggests that [2-(Dimethylamino)ethyl]hydrazine
can participate in reactions involving the reduction of various functional groups.

Nucleophilicity: The presence of two nitrogen atoms with lone pairs of electrons makes hydrazines, including this derivative,
potent nucleophiles. This allows for a variety of chemical transformations, such as the formation of hydrazones and other
nitrogen-containing heterocycles.

Alkylation: The nitrogen atoms in hydrazine can be alkylated. Direct alkylation with alkyl halides can be challenging to control in
terms of the degree of substitution.[6] However, methodologies for the selective alkylation of hydrazine derivatives have been
developed.[7]

Stability and Incompatibilities: Hydrazine solutions are known to attack rubber and cork.[8] They are also incompatible with strong
oxidizing agents, strong acids, and some metal oxides, which can lead to vigorous or even explosive reactions.[9] It is crucial to
avoid contact with these materials.

Decomposition: Upon heating, hydrazine can decompose to yield nitrogen and ammonia.[9] The presence of catalytic surfaces,
such as certain metals and metal oxides, can accelerate this decomposition.[9]

Safety and Handling

Given that [2-(Dimethylamino)ethyl]lhydrazine is classified as a "Dangerous Good" for transport, stringent safety precautions
are mandatory.[4] While a specific Safety Data Sheet (SDS) is not available, the following guidelines are based on the known
hazards of hydrazine and its alkylated derivatives.

General Precautions:
« Always work in a well-ventilated chemical fume hood.[10][11]

* Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves (e.g., nitrile), safety goggles, and a
lab coat.[11]

¢ Avoid inhalation of vapors and contact with skin and eyes.[11]

+ Wash hands thoroughly after handling.[11]

Storage:

« Store in a cool, dry, and well-ventilated area away from incompatible materials.[8]

* Keep containers tightly closed.[8]

« Maintain a nitrogen atmosphere over the system to prevent oxidation and minimize hazards.[8][9]
Spill and Disposal:

« In case of a spill, absorb with an inert material and dispose of as hazardous waste.
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« Waste hydrazine can be neutralized with a dilute solution of an oxidizing agent like sodium hypochlorite or hydrogen peroxide.

4]

Toxicology: Hydrazine and its derivatives are toxic and are considered probable human carcinogens.[12] Therefore, exposure
should be minimized.

Experimental Protocols

While specific experimental protocols for [2-(Dimethylamino)ethyllhydrazine are not widely published, its structural similarity to
other substituted hydrazines suggests its utility in similar synthetic transformations. The following represents a general workflow
for handling and using such a reagent in a research setting.

General workflow for handling and using [2-(Dimethylamino)ethyl]hydrazine.

Spectroscopic Characterization

Detailed spectroscopic data for [2-(Dimethylamino)ethyl]hydrazine is not readily available in the public domain. However,
based on its structure, the following characteristic signals would be expected:

1H NMR:

¢ Signals corresponding to the N-CHs protons (singlet).

« Signals for the -CH2-CHz2- protons (likely complex multiplets or triplets).

« Broad signals for the -NHz protons, which may be exchangeable with D20.
13C NMR:

* Asignal for the N-CHs carbons.

¢ Signals for the -CH2-CHz2- carbons.

IR Spectroscopy:

¢ N-H stretching vibrations in the region of 3300-3500 cm™1.

C-H stretching vibrations from the alkyl groups around 2800-3000 cm~1.

N-H bending vibrations.
¢ C-N stretching vibrations.

Applications in Research and Drug Development

The bifunctional nature of [2-(Dimethylamino)ethyl]hydrazine makes it a valuable synthon for creating diverse molecular
scaffolds.

Pharmaceutical Synthesis: Hydrazine derivatives are integral to the synthesis of numerous pharmaceuticals.[13][14] The
presence of the dimethylaminoethyl group could be used to introduce this moiety into a target molecule to modulate its
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pharmacokinetic properties, such as solubility and cell permeability. For instance, similar structures are found in various
biologically active compounds.[15]

Agrochemical Development: Substituted hydrazines are also used in the synthesis of pesticides and herbicides.[14]

Precursor for Heterocycles: The hydrazine group can react with dicarbonyl compounds or other suitable electrophiles to form a
variety of heterocyclic systems, which are common motifs in drug candidates.

Conclusion

[2-(Dimethylamino)ethyl]hydrazine is a chemical with significant potential in synthetic chemistry, particularly for applications in
the life sciences. Its physical and chemical properties, especially its reactivity as a nucleophile and reducing agent, make it a
valuable tool for the construction of complex molecules. However, its hazardous nature, inferred from its classification and the
known toxicology of related hydrazine compounds, necessitates strict adherence to safety protocols. Further research to fully
characterize its physical properties, spectroscopic data, and toxicological profile will be crucial for its broader and safer
application in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or
therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied,
regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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